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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064 Get Quote

Application Notes and Protocols: Methyl 5-
bromo-2-methylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of

Methyl 5-bromo-2-methylbenzoate (CAS No: 79669-50-4). It also includes an exemplary

experimental protocol where this compound is utilized as a chemical intermediate.

Section 1: Safety and Physical Data
Methyl 5-bromo-2-methylbenzoate is a chemical reagent that should be handled with care in

a laboratory setting. The following tables summarize its key physical, chemical, and safety

properties.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₉BrO₂ PubChem[1]

Molecular Weight 229.07 g/mol PubChem[1]

Physical State
Solid, White to Light yellow

powder/crystal

Tokyo Chemical Industry Co.,

Ltd.[2]

Melting Point 46.0 to 50.0 °C
Tokyo Chemical Industry Co.,

Ltd.[2]

Solubility Soluble in water Fisher Scientific[3]

Table 2: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source: PubChem[1], Fisher Scientific[3]

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures is crucial to minimize risk. A generalized workflow for

handling Methyl 5-bromo-2-methylbenzoate is illustrated below.
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Safe Handling Workflow for Methyl 5-bromo-2-methylbenzoate.

Protocol for Safe Handling:

Engineering Controls: Always handle Methyl 5-bromo-2-methylbenzoate in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or

vapors.[4][5] Eyewash stations and safety showers should be readily accessible.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Use nitrile or other chemically resistant gloves.[6]

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use

a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95).[7]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling the compound.[4]

Section 3: Storage and Stability
Proper storage is essential to maintain the integrity of Methyl 5-bromo-2-methylbenzoate and

to prevent hazardous situations.
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Storage Protocol for Methyl 5-bromo-2-methylbenzoate.

Storage Recommendations:

Temperature: Store at room temperature in a cool, dark place is recommended.[2] For stock

solutions, storage at -20°C for up to one month or -80°C for up to six months is advised to

prevent degradation.[8]

Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[9]

Section 4: Disposal Procedures
Disposal of Methyl 5-bromo-2-methylbenzoate and its containers must be done in

accordance with institutional, local, and national regulations for hazardous waste.
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Disposal Workflow for Methyl 5-bromo-2-methylbenzoate.

Disposal Protocol:

Waste Categorization: As a brominated organic compound, it should be disposed of as

halogenated organic waste.[6]

Container: Collect waste in a clearly labeled, sealed, and chemically compatible container.

The label should include "Hazardous Waste" and the full chemical name.[6]

Disposal Route: Dispose of contents and container to an approved waste disposal plant or

through a licensed hazardous waste disposal contractor.[4][6] Do not empty into drains.

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate is also considered hazardous waste and must be collected and disposed of

appropriately.[6]

Section 5: Application Notes & Experimental
Protocols
Methyl 5-bromo-2-methylbenzoate is a useful building block in organic synthesis, often used

as a starting material for more complex molecules in drug discovery and materials science.

Exemplary Protocol: Synthesis of Methyl 5-bromo-2-(bromomethyl)benzoate

This protocol describes the free-radical bromination of the methyl group on the benzene ring of

Methyl 5-bromo-2-methylbenzoate.

Materials and Equipment:
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Methyl 5-bromo-2-methylbenzoate

N-Bromosuccinimide (NBS)

2,2'-Azobisisobutyronitrile (AIBN)

Carbon tetrachloride (CCl₄)

50 mL round-bottom flask

Reflux condenser

Heating mantle

Filtration apparatus

Rotary evaporator

Silica gel for column chromatography

Procedure:

In a 50 mL round-bottom flask, place Methyl 5-bromo-2-methylbenzoate (1.04 g, 4.5

mmol).

Add carbon tetrachloride (15 mL) to the flask under a nitrogen atmosphere.

Add N-bromosuccinimide (1.49 g, 8.3 mmol) and 2,2'-azobisisobutyronitrile (40 mg, 0.2

mmol) to the mixture.

Attach a reflux condenser and heat the reaction mixture to reflux for 4 hours.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove succinimide byproduct.

Concentrate the filtrate under reduced pressure using a rotary evaporator.
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The crude product can then be purified by silica gel column chromatography to yield methyl

5-bromo-2-(bromomethyl)benzoate.

This protocol is adapted from a synthetic procedure found on ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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